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Compound of Interest

Compound Name: Pyrazine-2-carbaldehyde

Cat. No.: B1279537 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: Pyrazine-2-carbaldehyde (CAS No: 5780-66-5) is a heterocyclic organic

compound featuring a pyrazine ring substituted with an aldehyde group.[1] This molecule is a

significant building block in the synthesis of pharmaceuticals and agrochemicals and is also

utilized as a flavoring agent, often imparting nutty or roasted aromas.[1][2] Its versatile reactivity

and aromatic properties make it a compound of interest in various research and industrial

applications.[2] Accurate and thorough analytical characterization is crucial for ensuring its

purity, confirming its structure, and quantifying its presence in various matrices.

This document provides detailed application notes and experimental protocols for the

characterization of Pyrazine-2-carbaldehyde using a suite of modern analytical techniques.

Physicochemical Properties
A summary of the key physicochemical properties of Pyrazine-2-carbaldehyde is presented

below. This data is essential for sample handling, storage, and method development.
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Property Value Reference

CAS Number 5780-66-5 [1][3]

Molecular Formula C₅H₄N₂O [1][3][4]

Molecular Weight 108.10 g/mol [3][4]

Appearance
Off-white to light yellow or

brown solid/liquid
[1][2][5]

IUPAC Name pyrazine-2-carbaldehyde [3]

Synonyms
2-Formylpyrazine, Pyrazine-2-

carboxaldehyde
[5][6]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[7][8]

Boiling Point 192.1°C at 760 mmHg [5][6]

General Analytical Workflow
The characterization of Pyrazine-2-carbaldehyde typically follows a structured workflow, from

sample preparation to final data interpretation. The choice of techniques depends on the

analytical goal, such as structural confirmation, purity assessment, or quantification.
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Sample containing
Pyrazine-2-carbaldehyde

Sample Preparation
(Dissolution, Extraction, Dilution) Analytical Technique Selection

Structural Elucidation
(NMR, MS, IR)  Structure?

Separation & Quantification
(GC, HPLC)

  Mixture?

Purity & Identity
(UV-Vis, Melting Point)

  Purity?

Data Acquisition
& Processing Interpretation & Reporting
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Sample Preparation

GC-MS Analysis

Data Interpretation

Sample Matrix
(e.g., Food, Reaction Mixture)

Add Internal Standard
(e.g., Pyrazine-d4)

Extraction
(HS-SPME, LLE)

Injection

GC Separation
(Capillary Column)

Ionization
(Electron Impact, 70 eV)

Mass Analysis
(Quadrupole/ToF)

Total Ion Chromatogram
(Identify Retention Time)

Mass Spectrum
(Library Search, Fragmentation)

Quantification
(Peak Area Integration)
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Analytical Goal?

Confirm Chemical Structure

Structural Elucidation

Determine Purity / Assay

Purity/Assay

Quantify in Complex Matrix
(e.g., Food, Biological)

Trace Quantification

Primary Method:
NMR (¹H, ¹³C)

Primary Method:
HPLC-UV

Alternative (if volatile):
GC-FID

Primary Method:
GC-MS (if volatile)

Alternative:
LC-MS/MS

Supporting Methods:
MS, IR

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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carbaldehyde-characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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